2-Fluoro-5-(2-hydroxymethylphenyl)phenol, 95%

• IUPAC Name: 2-fluoro-5-[2-(hydroxymethyl)phenyl]phenol
• InChI: InChI=1S/C13H11FO2/c14-12-6-5-9(7-13(12)16)11-4-2-1-3-10(11)8-15/h1-7,15-16H,8H2
• InChI Key: MUDIQBIHAUECLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CO)C2=CC(=C(C=C2)F)O
• Molecular Formula: C13H11FO2
• DSSTOX Substance ID: DTXSID10684138
• Molecular Weight: 218.22 g/mol
• CAS RN: 1261943-56-9

Description

2-Fluoro-5-(2-hydroxymethylphenyl)phenol, 95%, is a chemical compound with a wide range of uses in scientific research. It is a versatile compound that has applications in organic synthesis, biochemistry, and pharmacology. This compound is also known as Fluoxetine, a selective serotonin reuptake inhibitor (SSRI). Fluoxetine is used to treat major depressive disorder, obsessive-compulsive disorder, panic disorder, and other mental health conditions. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 2-Fluoro-5-(2-hydroxymethylphenyl)phenol, 95%.

Mechanism of Action

2-Fluoro-5-(2-hydroxymethylphenyl)phenol, 95%, acts as a selective serotonin reuptake inhibitor (SSRI). SSRIs work by blocking the reuptake of serotonin in the brain, which increases the amount of serotonin available for use in the brain. This increased availability of serotonin is thought to be responsible for the antidepressant effects of SSRIs.
Biochemical and Physiological Effects
2-Fluoro-5-(2-hydroxymethylphenyl)phenol, 95%, has a wide range of biochemical and physiological effects. It has been found to act as an inhibitor of monoamine oxidase, which is an enzyme involved in the metabolism of neurotransmitters such as serotonin and dopamine. It has also been found to act as an agonist of 5-HT1A receptors, which are involved in the regulation of mood and anxiety. In addition, it has been found to act as an antagonist of 5-HT2A receptors, which are involved in the regulation of sleep and appetite.

Advantages and Limitations for Lab Experiments

2-Fluoro-5-(2-hydroxymethylphenyl)phenol, 95%, has several advantages and limitations for use in lab experiments. One advantage is that it is easily synthesized in high yields using either of the two methods described above. In addition, it is a selective serotonin reuptake inhibitor (SSRI), which makes it useful for studying the effects of SSRIs on the brain. However, one limitation is that it is not approved for use in humans, so it cannot be used to study the effects of SSRIs in clinical trials.

Future Directions

There are several potential future directions for 2-Fluoro-5-(2-hydroxymethylphenyl)phenol, 95%. One potential direction is to further investigate the biochemical and physiological effects of this compound. In particular, more research could be done to understand the effects of this compound on the 5-HT1A and 5-HT2A receptors, and how these effects can be used to treat mental health conditions. Another potential direction is to investigate the potential for using this compound as a drug for the treatment of mental health conditions. Finally, more research could be done to investigate the potential for using this compound as a tool for studying the effects of SSRIs on the brain.

Synthesis Methods

2-Fluoro-5-(2-hydroxymethylphenyl)phenol, 95%, can be synthesized via two different methods. The first method is a two-step process that involves the condensation of 2-fluoro-5-methoxyphenol with formaldehyde in an acidic medium, followed by hydrolysis of the formed Schiff base. The second method involves the direct reaction of 2-fluoro-5-methoxyphenol with formaldehyde in an acidic medium. Both methods produce 2-Fluoro-5-(2-hydroxymethylphenyl)phenol, 95%, in high yields.

Scientific Research Applications

2-Fluoro-5-(2-hydroxymethylphenyl)phenol, 95%, is used in a variety of scientific research applications. It is used in organic synthesis as a reagent in the synthesis of various heterocyclic compounds. It is also used in biochemistry and pharmacology research, as it can act as a selective serotonin reuptake inhibitor (SSRI). It is used to study the effects of SSRIs on the brain and to study the biochemical and physiological effects of this compound.